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Compound of Interest

Compound Name: Sodium ethyl carbonate

Cat. No.: B15721648 Get Quote

Sodium ethyl carbonate (C₃H₅NaO₃) is an organosodium compound that has garnered

interest primarily in the field of carbon capture and utilization.[1][2] It is synthesized through the

carbonation of sodium hydroxide dissolved in ethanol, presenting a potential pathway for CO₂

fixation.[1][2] For scientists in organic synthesis and drug development, understanding the

thermal limits of reagents like SEC is paramount. Thermal stability dictates safe handling,

storage conditions, and the viable temperature range for chemical reactions, preventing

unintended degradation that could compromise yield, purity, and safety. This guide delves into

the specific thermal decomposition characteristics of sodium ethyl carbonate, providing both

the foundational knowledge and the practical protocols to assess it accurately.

Thermal Decomposition Profile of Sodium Ethyl
Carbonate
The thermal decomposition of sodium ethyl carbonate is highly dependent on the surrounding

atmosphere. The pathway, products, and onset temperature shift significantly between an inert

and an open atmospheric environment.

Decomposition under Inert Atmosphere (Nitrogen)
Under an inert nitrogen (N₂) atmosphere, sodium ethyl carbonate undergoes a clean

decomposition at a relatively low temperature.

Decomposition Temperature: The onset of thermal decomposition is observed at 137°C.[1][2]
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Decomposition Products: The decomposition yields sodium carbonate (Na₂CO₃), carbon

dioxide (CO₂), and diethyl ether (CH₃CH₂OCH₂CH₃).[1][2]

The proposed decomposition reaction is as follows:

2 C₂H₅OCO₂Na → Na₂CO₃ + CO₂ + (C₂H₅)₂O

This reaction pathway suggests a mechanism where two molecules of sodium ethyl
carbonate interact upon heating. An ethyl group is transferred, leading to the formation of the

stable salt, sodium carbonate, and the volatile products, carbon dioxide and diethyl ether.
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Decomposition Pathway of SEC in an Inert Atmosphere.

Decomposition under Atmospheric Conditions
In the presence of atmospheric components like moisture and oxygen, the decomposition of

sodium ethyl carbonate is slower and yields different products.

Decomposition Behavior: The compound slowly decomposes to sodium sesquicarbonate

(Na₂CO₃·NaHCO₃) or a related mixture, with a less significant release of ethanol and only

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/309620840_Carbon_Dioxide_Fixation_via_Synthesis_of_Sodium_Ethyl_Carbonate_in_NaOH-dissolved_Ethanol
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.6b03250
https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/product/b15721648?utm_src=pdf-body-img
https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


about 20% of the fixed CO₂.[1][2] This indicates a more complex, multi-step degradation

process likely involving hydrolysis and incomplete carbonate decomposition.

Experimental Determination of Thermal Stability
The primary techniques for quantifying the thermal decomposition temperature of a compound

are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These

methods provide complementary information on mass loss and heat flow, respectively, offering

a complete picture of the thermal events.

Thermogravimetric Analysis (TGA)
Expertise & Experience: TGA measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. It is the definitive method for determining

decomposition temperatures, as the loss of mass directly corresponds to the volatilization of

degradation products. The choice of a high-resolution TGA is critical for accurately detecting

the onset temperature of decomposition.

Detailed Protocol for TGA Analysis of Sodium Ethyl
Carbonate

Instrument Preparation: Ensure the TGA instrument is calibrated for both temperature and

mass. Verify the cleanliness of the sample pan (platinum or alumina pans are

recommended).

Sample Preparation: Weigh approximately 5-10 mg of finely ground sodium ethyl
carbonate directly into the tared TGA pan. An accurate mass measurement is crucial for

quantitative analysis.

Atmosphere and Flow Rate: Purge the furnace with high-purity nitrogen at a flow rate of 50-

100 mL/min for at least 30 minutes before the experiment to ensure an inert atmosphere.

Maintain this flow throughout the analysis.

Temperature Program:

Equilibrate the sample at 30°C.
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Ramp the temperature from 30°C to 200°C at a heating rate of 10°C/min. A controlled

heating rate ensures thermal equilibrium and reproducible results. Slower rates can

increase resolution but also analysis time.

Data Analysis:

Plot the mass (%) versus temperature (°C).

The onset temperature of decomposition is determined by finding the intersection of the

tangent drawn from the baseline just before the mass loss event and the tangent drawn

from the point of maximum inflection of the mass loss step.
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Experimental Workflow for TGA Analysis.

Differential Scanning Calorimetry (DSC)
Expertise & Experience: DSC measures the heat flow into or out of a sample relative to a

reference as it is subjected to a controlled temperature program. For decomposition, it detects

the endothermic (heat absorbing) or exothermic (heat releasing) nature of the event.

Decomposition is typically an endothermic process due to the energy required to break

chemical bonds.
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Detailed Protocol for DSC Analysis of Sodium Ethyl
Carbonate

Instrument Preparation: Perform temperature and enthalpy calibrations using certified

standards (e.g., indium).

Sample Preparation: Weigh 2-5 mg of sodium ethyl carbonate into a non-hermetic

aluminum or copper pan. Crimp the lid to ensure good thermal contact. Prepare an identical

empty, crimped pan to serve as the reference.

Atmosphere and Flow Rate: Use a nitrogen purge gas at a rate of 20-50 mL/min to maintain

an inert environment.

Temperature Program:

Equilibrate the sample at 30°C.

Ramp the temperature from 30°C to 200°C at a heating rate of 10°C/min. Using the same

heating rate as in the TGA allows for direct correlation of thermal events.

Data Analysis:

Plot the heat flow (mW) versus temperature (°C).

An endothermic peak corresponding to the mass loss event seen in TGA confirms the

decomposition. The onset of this peak provides a complementary measurement of the

decomposition temperature.

Summary of Expected Thermal Events

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/product/b15721648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis Type Temperature Range Observed Event Causality

TGA ~137°C Sharp mass loss
Volatilization of CO₂

and diethyl ether.

DSC ~137°C Endothermic Peak

Energy absorbed to

break the chemical

bonds in the sodium

ethyl carbonate

molecule.

Safety Considerations
When conducting thermal analysis of sodium ethyl carbonate, it is crucial to consider the

nature of its decomposition products.

Diethyl Ether: This is a highly flammable and volatile liquid. The small quantity produced

during TGA/DSC analysis is typically vented safely through the instrument's exhaust system.

However, for larger-scale heating, appropriate ventilation and ignition source control are

mandatory.

Carbon Dioxide: While not toxic, CO₂ is an asphyxiant that can displace oxygen in enclosed

spaces. Ensure adequate laboratory ventilation.

Pressure Build-up: If heating in a sealed container, the generation of gaseous products (CO₂

and diethyl ether vapor) can lead to a dangerous build-up of pressure. Thermal analysis

should be performed in vented or non-hermetically sealed pans.

Conclusion
The thermal decomposition of sodium ethyl carbonate is a well-defined process that occurs at

a modest temperature of 137°C in an inert atmosphere, yielding sodium carbonate, carbon

dioxide, and diethyl ether.[1][2] This low decomposition temperature is a critical parameter for

researchers, informing decisions on reaction conditions, purification methods, and long-term

storage to maintain the compound's integrity. The use of standard thermal analysis techniques

like TGA and DSC, following the robust protocols outlined in this guide, allows for precise and
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reliable determination of this thermal threshold, ensuring both safety and experimental

success.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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